Cas no 1706447-06-4 (5-Chloro-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride)

5-Chloro-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride is a versatile sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its key structural features—a chloro substituent, methyl group, and trifluoromethoxy moiety—impart reactivity and stability, making it valuable for constructing complex molecules, particularly in pharmaceuticals and agrochemicals. The sulfonyl chloride group enables efficient derivatization into sulfonamides, sulfonate esters, and other functionalized compounds. The trifluoromethoxy group enhances lipophilicity and metabolic stability, which is advantageous in drug design. This compound is suitable for controlled reactions under standard conditions, offering synthetic flexibility while maintaining high purity. Its well-defined reactivity profile makes it a reliable building block for researchers in medicinal and industrial chemistry.

5-Chloro-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride structure

1706447-06-4 structure

Product Name:5-Chloro-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride

CAS No:1706447-06-4

MF:C₈H₅Cl₂F₃O₃S

MW:309.089709997177

MDL:MFCD28054251

CID:4703798

Update Time:2025-06-07

5-Chloro-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride
- 5-Chloro-2-methyl-4-(trifluoromethoxy)-benzenesulfonyl chloride
- PC302409
- 5-chloro-2-methyl-4-(trifluoromethoxy)benzene-1-sulfonyl chloride
- MDL： MFCD28054251
- Inchi： 1S/C8H5Cl2F3O3S/c1-4-2-6(16-8(11,12)13)5(9)3-7(4)17(10,14)15/h2-3H,1H3
- InChI Key： DGJYYWCBRHWJEO-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(C)=C(C=1)S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 365
Topological Polar Surface Area: 51.8

5-Chloro-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride Pricemore >>

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